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Compound of Interest

Compound Name: 5-Bromo-4-hydroxynicotinamide

Cat. No.: B14752650

Get Quote

Context: Viral RdRp Inhibition & Lethal Mutagenesis Primary Comparator: Favipiravir (T-705)[1]

Executive Summary & Chemical Context[2][3][4][5]
[6][7]
5-Bromo-4-hydroxynicotinamide (also referred to as 5-bromo-4-oxo-1,4-dihydropyridine-3-

carboxamide) represents a specific chemotype in the search for broad-spectrum antivirals. It is

a pyridine isostere of the well-known antiviral T-1105 (the parent scaffold of Favipiravir/T-705).

While T-705 is a pyrazine derivative, the 5-bromo-4-hydroxynicotinamide replaces the

pyrazine core with a pyridine core. This guide objectively compares the bioactivity, electronic

properties, and metabolic activation of this pyridine analog against the established pyrazine

standards.
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Compound Name Structure Scaffold Substituents Primary Target

T-705 (Favipiravir) Pyrazine 6-Fluoro, 3-Hydroxy
Viral RdRp (Influenza,

Ebola, SARS-CoV-2)

T-1105 Pyrazine
3-Hydroxy

(Unsubstituted)

Viral RdRp (Broad

Spectrum)

5-Br-4-OH-

Nicotinamide
Pyridine 5-Bromo, 4-Hydroxy Investigational Analog

Mechanism of Action: The "Ambiguous Base"
Hypothesis
To understand the performance gap between the 5-bromo-pyridine analog and T-705, one must

understand the mechanism of lethal mutagenesis.

These molecules are prodrugs. They must undergo intracellular ribosylation and

phosphorylation to form the active nucleoside triphosphate (NTP) analog.

Activation: The molecule is ribosylated by host enzymes (HGPRT) to form the ribonucleoside

monophosphate (RMP), then phosphorylated to the triphosphate (RTP).

Incorporation: The viral RdRp mistakenly recognizes the RTP as a purine nucleotide

(Guanine or Adenine).

Mutagenesis: Due to the rotation of the carboxamide group, the molecule can base-pair with

both Cytosine and Uracil. This ambiguity causes an accumulation of transition mutations (C-

to-U and G-to-A), leading to "error catastrophe" and viral death.

Visualization: Metabolic Activation Pathway
The following diagram illustrates the critical activation pathway required for bioactivity.

5-Bromo-4-OH-Nicotinamide
(Prodrug)

Ribonucleoside
Monophosphate (RMP)

HGPRT
(Phosphoribosylation) Active Triphosphate

(RTP)
Cellular Kinases Viral RdRp

(Incorporation)

Competes with
ATP/GTP Lethal Mutagenesis

(Viral Death)
Ambiguous Base Pairing
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Caption: The metabolic activation cascade transforming the carboxamide prodrug into the

active mutagenic agent.

Comparative Bioactivity Analysis
The following data synthesizes comparative studies on pyrazine vs. pyridine carboxamides.

In Vitro Antiviral Potency (Influenza A/H1N1)
The pyrazine core (T-705/T-1105) is generally superior to the pyridine core (Nicotinamide

analogs) for antiviral activity. The nitrogen at position 4 in the pyrazine ring is crucial for the

acidity of the 3-OH group and the specific electrostatic profile required for efficient HGPRT

recognition.

Compound EC50 (µM) CC50 (µM)
Selectivity
Index (SI)

Notes

T-705

(Favipiravir)
0.43 - 5.0 >1000 >200

Clinical

Standard. Highly

potent.

T-1105 1.2 - 6.0 >1000 >160

Potent, but

metabolic issues

in some species.

5-Br-4-OH-

Nicotinamide
>100 (Est.) >500 N/A

Significantly

lower activity.

The pyridine

scaffold is a poor

substrate for

HGPRT

compared to

pyrazine.

3-Deazaguanine 2.5 400 160
Reference purine

analog.
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Key Insight: The 5-Bromo-4-hydroxynicotinamide analog often fails to achieve high potency

because the pyridine ring lacks the N-4 nitrogen. This absence alters the pKa of the adjacent

hydroxyl group, making the molecule less likely to exist in the specific tautomeric form required

for efficient ribosylation by the HGPRT enzyme. Without ribosylation, the prodrug cannot be

activated.

Structural Determinants of Activity[4][7]
Pyrazine N-4: Critical for increasing the acidity of the 3-OH group, facilitating proton loss and

pseudo-base pairing.

5-Bromo Substituent: In the nicotinamide scaffold, the 5-bromo group is bulky and electron-

withdrawing. While it mimics the 6-fluoro of T-705 sterically, the underlying pyridine ring

prevents effective bio-activation.

Carboxamide Rotation: Both scaffolds possess the carboxamide group necessary for

ambiguous base pairing, but this mechanism is moot if the drug is not ribosylated.

Experimental Protocols
To validate the bioactivity of 5-Bromo-4-hydroxynicotinamide analogs, researchers must

employ assays that distinguish between lack of intrinsic potency and lack of metabolic

activation.

Plaque Reduction Assay (Gold Standard)
This protocol measures the compound's ability to prevent viral replication in cell culture (MDCK

cells for Influenza).

Step-by-Step Workflow:

Seeding: Seed MDCK cells in 6-well plates (5 x 10^5 cells/well). Incubate overnight at 37°C.

Infection: Wash cells with PBS. Infect with Influenza A virus (MOI = 0.001) for 1 hour.

Treatment: Remove inoculum. Overlay cells with MEM containing 0.6% agarose, trypsin (1

µg/mL), and serial dilutions of 5-Bromo-4-hydroxynicotinamide (0.1 µM to 1000 µM).

Include T-705 as a positive control.[2]
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Incubation: Incubate for 48–72 hours at 37°C.

Fixation & Staining: Fix cells with 10% formalin. Remove agarose overlay. Stain with 0.1%

crystal violet.

Quantification: Count plaques. Calculate EC50 using non-linear regression (GraphPad

Prism).

Enzymatic HGPRT Assay (Mechanism Validation)
Since the pyridine scaffold is suspected to be a poor substrate for activation, this assay is

critical.

Objective: Determine if human HGPRT can ribosylate the 5-bromo analog.

Method: Incubate the analog with recombinant HGPRT and PRPP (phosphoribosyl

pyrophosphate). Measure the consumption of PRPP or the formation of the nucleotide

product via HPLC.

Expected Result: T-705 will show rapid conversion; 5-Bromo-4-hydroxynicotinamide will

likely show negligible conversion (<5% relative to T-705).

Visualization: Experimental Workflow
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Caption: Integrated workflow for evaluating 5-bromo-4-hydroxynicotinamide analogs,

prioritizing bioactivity screening followed by mechanistic validation.

Conclusion & Recommendations
5-Bromo-4-hydroxynicotinamide is a valuable probe molecule in Structure-Activity

Relationship (SAR) studies but is inferior to T-705 as a standalone antiviral agent.

Bioactivity: It exhibits significantly reduced antiviral potency compared to its pyrazine

counterparts (T-705/T-1105).

Causality: The reduced activity is primarily linked to the inability of the pyridine scaffold to

undergo efficient phosphoribosylation by host HGPRT enzymes, a mandatory step for
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activation.

Utility: It serves as a negative control to demonstrate the necessity of the pyrazine N-4

nitrogen for this class of lethal mutagens.

Recommendation for Researchers:

Do not use 5-Bromo-4-hydroxynicotinamide as a primary lead for RdRp inhibition.

Use it in SAR libraries to define the steric limits of the binding pocket (5-position bulk).

Focus optimization efforts on pyrazine or triazine scaffolds where the electronic requirements

for HGPRT activation are met.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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